Cas no 1788848-07-6 (N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide)

• Product Name: N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide
• CAS No: 1788848-07-6
• MF: C₁₆H₁₉ClN₂O₃
• MW: 322.786663293839
• CID: 5366985
• Update Time: 2025-05-18

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide

• Inchi： 1S/C16H19ClN2O3/c1-10-13(11(2)22-19-10)8-16(20)18-9-15(21-3)12-6-4-5-7-14(12)17/h4-7,15H,8-9H2,1-3H3,(H,18,20)
• InChI Key： XOZSZBKGFIWMAC-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=CC=C1Cl)OC)(=O)CC1=C(C)ON=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide

Professional Introduction to N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide (CAS No. 1788848-07-6)

N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide, identified by its CAS number 1788848-07-6, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule exhibits a unique structural framework that combines a chlorophenyl group, a methoxyethyl side chain, and an oxazole ring, making it a promising candidate for further investigation in medicinal chemistry.

The structural composition of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide is meticulously designed to optimize its pharmacological properties. The presence of the 2-chlorophenyl moiety suggests potential interactions with biological targets such as enzymes and receptors, while the methoxyethyl group may enhance solubility and metabolic stability. The oxazole ring, a well-known pharmacophore, contributes to the molecule's binding affinity and selectivity.

In recent years, there has been growing interest in the development of novel compounds incorporating oxazole scaffolds due to their versatile biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The 3,5-dimethyl-1,2-oxazol-4-yl substituent in N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide is particularly noteworthy, as it may contribute to the compound's stability and bioavailability.

The synthesis of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions have been employed to construct the desired framework efficiently. The optimization of these synthetic pathways is crucial for achieving high yields and purity levels necessary for pharmaceutical applications.

The pharmacological evaluation of N-[2-(2-chlorophenyl)-2-methoxyethyl]-2-(3,5-dimethyl-1,2-oxazol-4-yl)acetamide has revealed promising results in preclinical studies. Initial assays have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. This aligns with the current trend in drug development towards targeting inflammation-related diseases such as rheumatoid arthritis and atherosclerosis. The compound's ability to modulate these pathways may lead to the discovery of novel therapeutic agents.

1788848 07 6 ] make it an attractive candidate for further derivatization studies. By modifying the chlorophenyl or methoxyethyl groups, researchers can explore new analogs with enhanced pharmacological properties. Such modifications may improve binding affinity, reduce toxicity, or extend the spectrum of activity. Computational modeling and molecular docking studies have been instrumental in predicting the binding interactions between this compound and its target proteins. 1788848 07 6 ] that exhibit favorable pharmacokinetic profiles. By integrating experimental data with computational predictions, researchers can accelerate the drug development process significantly. 1788848 07 6 ] represents a fascinating compound with a unique structural design that holds great promise in pharmaceutical research. Its combination of functional groups such as chlorophenyl , methoxyethyl ,and 3 5 dimethyl 1 12 oxazole makes it a valuable tool for investigating new therapeutic strategies. As research continues to uncover its potential applications,N-[< stron g >1788848 - - - - - - - - - - stron g>] is poised to make significant contributions to the field of medicinal chemistry. p >